Methyl 4-cyano-5-[(2,6-dimethoxybenzoyl)amino]-3-methyl-2-thiophenecarboxylate

• Molecular Formula: C17H16N2O5S
• Molecular Weight: 360.4 g/mol
• IUPAC Name: methyl 4-cyano-5-[(2,6-dimethoxybenzoyl)amino]-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C17H16N2O5S/c1-9-10(8-18)16(25-14(9)17(21)24-4)19-15(20)13-11(22-2)6-5-7-12(13)23-3/h5-7H,1-4H3,(H,19,20)
• InChI Key: SBFUWAJSNMHPOF-UHFFFAOYSA-N
• SMILES: CC1=C(SC(=C1C#N)NC(=O)C2=C(C=CC=C2OC)OC)C(=O)OC

Description

Methyl 4-cyano-5-[(2,6-dimethoxybenzoyl)amino]-3-methyl-2-thiophenecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science.

Scientific Research Applications

Methyl 4-cyano-5-[(2,6-dimethoxybenzoyl)amino]-3-methyl-2-thiophenecarboxylate has been studied extensively for its potential applications in medicinal chemistry. It has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been investigated for its potential as an anti-inflammatory agent, with promising results in animal models.

Mechanism of Action

The mechanism of action of Methyl 4-cyano-5-[(2,6-dimethoxybenzoyl)amino]-3-methyl-2-thiophenecarboxylate is not fully understood. However, studies have suggested that it may exert its anticancer activity by inducing apoptosis (programmed cell death) in cancer cells. It may also inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways.
Biochemical and Physiological Effects:
Methyl 4-cyano-5-[(2,6-dimethoxybenzoyl)amino]-3-methyl-2-thiophenecarboxylate has been shown to have a range of biochemical and physiological effects. In addition to its anticancer and anti-inflammatory activity, it has been demonstrated to have antioxidant properties and may protect against oxidative stress. It has also been investigated for its potential as a neuroprotective agent, with promising results in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 4-cyano-5-[(2,6-dimethoxybenzoyl)amino]-3-methyl-2-thiophenecarboxylate in lab experiments is its potent anticancer activity, which makes it a promising candidate for further drug development. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its further development.

Future Directions

There are several future directions for research on Methyl 4-cyano-5-[(2,6-dimethoxybenzoyl)amino]-3-methyl-2-thiophenecarboxylate. One direction is to further investigate its mechanism of action to better understand how it exerts its anticancer and anti-inflammatory activity. Another direction is to explore its potential as a neuroprotective agent and to investigate its effects on other physiological systems. Additionally, further studies are needed to optimize its synthesis method and to evaluate its toxicity and pharmacokinetics in animal models. Finally, there is a need for clinical trials to evaluate its safety and efficacy in humans.

Synthesis Methods

The synthesis of Methyl 4-cyano-5-[(2,6-dimethoxybenzoyl)amino]-3-methyl-2-thiophenecarboxylate involves the reaction of 4-cyano-5-[(2,6-dimethoxybenzoyl)amino]-3-methylthiophene-2-carboxylic acid with methyl chloroformate in the presence of a base such as triethylamine. The product is obtained after purification using column chromatography.